2-(3-fluorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine

• IUPAC Name: 2-(3-fluorophenyl)-N-[(4-methoxy-3-methylphenyl)methyl]ethanamine
• InChI: InChI=1S/C17H20FNO/c1-13-10-15(6-7-17(13)20-2)12-19-9-8-14-4-3-5-16(18)11-14/h3-7,10-11,19H,8-9,12H2,1-2H3
• InChI Key: FZYNEIMJFOSQIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNCCC2=CC(=CC=C2)F)OC
• Molecular Formula: C17H20FNO
• Molecular Weight: 273.34 g/mol

Description

2-(3-fluorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine, also known as 2-FMA, is a synthetic compound that belongs to the class of amphetamines. It is a research chemical that is used for scientific purposes only. 2-FMA is a potent stimulant that has gained popularity among researchers due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of 2-(3-fluorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine is not fully understood. However, it is believed to work by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in alertness, focus, and energy.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also causes a decrease in appetite and sleep. The long-term effects of this compound on the brain and body are not well known and require further research.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-fluorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine in lab experiments is its potency and selectivity. It has a high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system. However, its potential for abuse and neurotoxicity are limitations that need to be considered.

Future Directions

There are several future directions for research on 2-(3-fluorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine. One area of interest is its potential use as a cognitive enhancer. Researchers are also investigating its effects on mood, anxiety, and stress. Additionally, studies are being conducted to determine its potential as a treatment for substance abuse disorders.
In conclusion, this compound is a synthetic compound that has gained popularity among researchers due to its unique properties and potential applications in various fields of research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been discussed. There are several future directions for research on this compound, and further studies are needed to fully understand its potential applications.

Scientific Research Applications

2-(3-fluorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has been used in various fields of scientific research such as neuroscience, pharmacology, and toxicology. It has been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. Researchers have also investigated its effects on cognitive function, memory, and learning.